Cas no 799557-59-8 (Methanone,[4-(1-methylethyl)-1-piperazinyl]-4-piperidinyl-)

• Product Name: Methanone,[4-(1-methylethyl)-1-piperazinyl]-4-piperidinyl-
• CAS No: 799557-59-8
• MF: C₁₅H₂₇N₃O
• MW: 265.3943836689
• CID: 556826
• PubChem ID: 53420780
• Update Time: 2025-04-19

Methanone,[4-(1-methylethyl)-1-piperazinyl]-4-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(1-methylethyl)-1-piperazinyl]-4-piperidinyl-
• (4-CYCLOBUTYL-[1,4]DIAZEPAN-1-YL)-PIPERIDIN-4-YLMETHANONE
• (4-cyclobutyl-1,4-diazepan-1-yl)-piperidin-4-ylmethanone
• 799557-59-8
• SCHEMBL3857638
• AKOS024255676
• 1H-1,4-Diazepine, 1-cyclobutylhexahydro-4-(4-piperidinylcarbonyl)-
• DTXSID40697675
• (4-Cyclobutyl-1,4-diazepan-1-yl)(piperidin-4-yl)methanone
• 799557-73-6
• 1-Cyclobutyl-4-(piperidine-4-carbonyl)-[1,4]-diazepane
• JEDKFRUWDJYLCQ-UHFFFAOYSA-N
• 1-cyclobutyl-4-(piperidine-4-carbonyl)-1,4-diazepane

• Inchi： 1S/C15H27N3O/c19-15(13-5-7-16-8-6-13)18-10-2-9-17(11-12-18)14-3-1-4-14/h13-14,16H,1-12H2
• InChI Key： JEDKFRUWDJYLCQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)N1CCCN(CC1)C1CCC1

Computed Properties

• Exact Mass: 265.215
• Monoisotopic Mass: 265.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.6A^2
• XLogP3: 0.8